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Compound of Interest

Compound Name: Aclonifen

Cat. No.: B195272 Get Quote

Essential Safety and Handling Guide for Aclonifen
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Aclonifen. It is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Personal Protective Equipment
(PPE)
Aclonifen is considered a hazardous substance that may cause an allergic skin reaction and is

suspected of causing cancer. It is also very toxic to aquatic life with long-lasting effects.[1]

Therefore, adherence to strict safety protocols and the use of appropriate personal protective

equipment are mandatory.

Recommended Personal Protective Equipment:
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Protection Type Equipment Specification and Use

Hand Protection Chemical-resistant gloves

Wear CE Marked (or

equivalent) nitrile rubber

gloves with a minimum

thickness of 0.40 mm.[1][2] Do

not use leather or cotton

gloves.[3] Wash hands before

breaks and immediately after

handling the product.[2][4]

Eye and Face Protection Goggles or Face Shield

Wear goggles conforming to

EN166 (Field of Use 5 or

equivalent) or a face shield.[1]

[2] This is crucial when

pouring, mixing, or in any

situation with a risk of

splashing.[3]

Skin and Body Protection Protective Clothing

Wear a standard coverall and

a Type 6 suit.[1][2] For higher

exposure risks, consider a

higher protective type suit.[4] It

is recommended to wear two

layers of clothing where

possible.[1][4] Contaminated

work clothing should not be

allowed out of the workplace.

[5]

Respiratory Protection Respirator

While not typically required

under normal use with

adequate ventilation, a

respirator should be

considered during lengthy

exposures or when handling

highly toxic pesticides.[1][3]

Always follow label-specific

requirements.[3]
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Toxicological Data
The following table summarizes key toxicity data for Aclonifen.

Toxicity Measure Value Species

Oral LD50 >6500 mg/kg Rat

Dermal LD50 >5000 mg/kg Rat

Oral LD50 >5000 mg/kg Mouse

Data sourced from multiple safety data sheets.[6]

Operational Plan: Handling, Storage, and Disposal
A systematic approach is critical for safely managing Aclonifen in a laboratory setting.

Step 1: Preparation and Safe Handling
Obtain Special Instructions: Do not handle Aclonifen until all safety precautions have been

read and understood.

Ensure Adequate Ventilation: Handle the substance in a well-ventilated place or use a local

exhaust system if dust or aerosols may be generated.[5]

Avoid Contact: Avoid all personal contact, including inhalation of dust, fumes, or vapors, and

contact with skin and eyes.[5][6] Open cuts or irritated skin should not be exposed to this

material.[6]

Don Personal Protective Equipment (PPE): Before handling, put on all required PPE as

detailed in the table above.

Step 2: Storage
Container Integrity: Store the container tightly closed.[5] Use only the original container.[1][4]

Storage Conditions: Keep in a dry, cool, and well-ventilated place.[1][2][4][5] Protect from

freezing and direct sunlight.[1][4]
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Incompatible Materials: Store apart from foodstuff containers, beverages, animal feed, and

other incompatible materials like oxidizing agents and acids.[2][4][5][6]

Authorized Access: Store in a place accessible only by authorized personnel.[1][2][4]

Step 3: Accidental Release Measures
Isolate the Area: Keep people away and upwind of any spill or leak.[5]

Remove Ignition Sources: Remove all sources of ignition from the area of the spill.[5]

Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical

enter drains, surface water, or ground water.[1][5][7]

Clean-up: For minor spills, use dry clean-up procedures and avoid generating dust.[6] For

larger spills, recover the product by pumping or using an inert absorbent clay.[1] Collect the

material into a suitable, labeled, and closed container for disposal.[1][5][6]

Step 4: Disposal Plan
Unused Product: If possible, use up any excess product according to its intended use.[8][9] If

this is not feasible, the product must be disposed of as hazardous waste.[9] Contact a

licensed hazardous waste contractor for disposal.[10]

Empty Containers: Containers should be triple rinsed (or equivalent).[5] The rinse water

should be applied where the pesticide was intended to be used and should not enter drains.

[9][11] After proper rinsing, the packaging can be offered for recycling, reconditioning, or

disposed of in a sanitary landfill.[5]

Contaminated Materials: Any material used for spill cleanup should be promptly disposed of

as hazardous waste in accordance with local, regional, and national regulations.[5] Never

pour any pesticide waste down the sink, toilet, or any drain.[8]

Workflow Visualization
The following diagram outlines the logical workflow for the safe handling of Aclonifen, from

initial preparation to final disposal.
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Aclonifen Safe Handling and Disposal Workflow

Step 1: Preparation
- Review SDS

- Ensure Ventilation
- Don PPE

Step 2: Handling
- Avoid contact

- Use non-sparking tools

Step 3: Storage
- Tightly closed original container

- Cool, dry, ventilated area
Spill Event

Step 5: Disposal
- Dispose of excess product

- Triple rinse containers
- Follow local regulations

Step 4: Spill Response
- Evacuate & Isolate
- Contain & Clean-up

- Dispose as hazardous waste

If spill occurs

End of Process

Click to download full resolution via product page

Caption: Workflow for safe Aclonifen handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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